Cas no 2229403-26-1 (2,2,2-trifluoro-1-(2-fluoro-4-nitrophenyl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(2-fluoro-4-nitrophenyl)ethan-1-ol
• CAS No: 2229403-26-1
• MF: C₈H₅F₄NO₃
• MW: 239.123816251755
• CID: 6443272
• PubChem ID: 165717328
• Update Time: 2025-07-20

2,2,2-trifluoro-1-(2-fluoro-4-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(2-fluoro-4-nitrophenyl)ethan-1-ol
• EN300-1952240
• 2229403-26-1

• Inchi： 1S/C8H5F4NO3/c9-6-3-4(13(15)16)1-2-5(6)7(14)8(10,11)12/h1-3,7,14H
• InChI Key： AYCAAOHCIMHTJL-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1F)[N+](=O)[O-])O)(F)F

Computed Properties

• Exact Mass: 239.02055567g/mol
• Monoisotopic Mass: 239.02055567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

Additional information on 2,2,2-trifluoro-1-(2-fluoro-4-nitrophenyl)ethan-1-ol

Professional Introduction to 2,2,2-trifluoro-1-(2-fluoro-4-nitrophenyl)ethan-1-ol (CAS No: 2229403-26-1)

2,2,2-trifluoro-1-(2-fluoro-4-nitrophenyl)ethan-1-ol (CAS No: 2229403-26-1) is a fluorinated aromatic alcohol that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 2,2,2-trifluoro-1-(2-fluoro-4-nitrophenyl)ethan-1-ol features a trifluoromethyl group attached to a benzene ring, which is further substituted with a nitro group and a fluoro group at the 2-position. This arrangement imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets. The presence of fluorine atoms enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design.

Recent studies have highlighted the potential of fluorinated aromatic alcohols as intermediates in the synthesis of bioactive molecules. The trifluoromethyl group is particularly noteworthy for its ability to modulate pharmacokinetic profiles, improving both bioavailability and duration of action. In contrast, the nitro group introduces a polar moiety that can enhance binding affinity to certain biological receptors. The combination of these functional groups makes 2,2,2-trifluoro-1-(2-fluoro-4-nitrophenyl)ethan-1-ol a versatile building block for medicinal chemists.

In the context of drug discovery, this compound has been explored for its potential applications in treating various diseases. For instance, preliminary in vitro studies suggest that derivatives of 2,2,2-trifluoro-1-(2-fluoro-4-nitrophenyl)ethan-1-ol may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and infectious diseases. The fluoro substituent plays a crucial role in fine-tuning the pharmacological properties of these derivatives by affecting their binding affinity and selectivity.

The synthesis of 2,2,2-trifluoro-1-(2-fluoro-4-nitrophenyl)ethan-1-ol involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. The use of fluorinated reagents and catalysts ensures high regioselectivity and yield during the synthesis process.

One of the key challenges in working with fluorinated compounds is their potential reactivity under certain conditions. However, modern synthetic techniques have mitigated many of these issues by optimizing reaction conditions to minimize unwanted side reactions. This has enabled researchers to access complex fluorinated structures with high fidelity, paving the way for further exploration of their biological significance.

The pharmacological evaluation of 2,2,2-trifluoro-1-(2-fluoro-4-nitrophenyl)ethan-1-ol and its derivatives has revealed intriguing findings. In particular, studies have demonstrated that modifications at the nitro and fluoro positions can significantly alter the biological activity of the molecule. These findings underscore the importance of structural optimization in developing effective therapeutic agents.

Advances in computational chemistry have further enhanced our understanding of how structural features influence biological activity. Molecular modeling studies have been instrumental in predicting binding modes and interactions between 2,2,2-trifluoro-1-(2-fluoro-4-nitrophenyl)ethan-1-ol and target proteins. These insights have guided synthetic efforts toward designing more potent and selective drug candidates.

The growing interest in fluorinated compounds underscores their significance in modern drug discovery. The unique properties imparted by fluorine atoms make them indispensable tools for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new applications for compounds like 2229403-26-1, their role in addressing unmet medical needs is likely to expand.

In conclusion, 2229403 -26 - 1 -demonstrates remarkable potential as a pharmacophore in medicinal chemistry. Its structural features enable diverse biological activities across multiple therapeutic areas. With ongoing research efforts focused on optimizing its pharmacological properties, 2229403 -26 -- 1 -is poised to contribute significantly to future advancements in drug development.